![molecular formula C19H15N3O5 B2808422 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide CAS No. 891623-46-4](/img/structure/B2808422.png)
2-cyano-N-(4-ethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyano-N-(4-ethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide is a useful research compound. Its molecular formula is C19H15N3O5 and its molecular weight is 365.345. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- A novel synthesis method for Entacapone, a drug that inhibits catechol-O-methyltransferase (COMT), has been developed. This process involves amine-mediated demethylation of precursors including 2-cyano-3-(3-hydroxy-4-methoxy-5-nitrophenyl) prop-2-eneamide under mild conditions. Additionally, this research has expanded the understanding of demethylation scope and provided insights into crystal structures of isomers significant in human metabolism. Preliminary studies have also revealed in vitro activity against tuberculosis and dengue for some compounds related to this chemical class A new synthesis of Entacapone and report on related studies.
Molecular Interactions and Crystal Packing
- Research into ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates has highlighted the significance of N⋯π and O⋯π interactions over direct hydrogen bonding in crystal packing. This study provides valuable insights into the structural intricacies of compounds related to 2-cyano-N-(4-ethylphenyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide, emphasizing the role of nonhydrogen bonding interactions in determining molecular arrangement N⋯π and O⋯π interactions rather than “directed” hydrogen bonding in the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates.
Antioxidant and Anti-inflammatory Activities
- Ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. These compounds have demonstrated significant biological activities, showcasing the potential therapeutic applications of the chemical class that includes this compound. This research contributes to the development of new anti-inflammatory and antioxidant agents, with certain derivatives showing comparable activity to the standard drug diclofenac SYNTHESIS, ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITIES OF ETHYL 2-(2-CYANO-3- (SUBSTITUTED PHENYL)ACRYLAMIDO)-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATES.
Properties
IUPAC Name |
2-cyano-N-(4-ethylphenyl)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O5/c1-2-12-3-5-15(6-4-12)21-19(23)14(10-20)7-13-8-17-18(27-11-26-17)9-16(13)22(24)25/h3-9H,2,11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFVCITFUICJSPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.